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Compound of Interest

Compound Name: Epichlorohydrin-d5

Cat. No.: B137625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties, analytical

methodologies, and chemical reactivity of Epichlorohydrin-d5. This deuterated analog of

epichlorohydrin serves as a valuable tool in various research applications, including metabolic

studies, reaction mechanism elucidation, and as an internal standard in analytical chemistry.

Core Molecular and Physical Properties
Epichlorohydrin-d5, with the CAS number 69533-54-6, is a stable isotope-labeled version of

epichlorohydrin. The deuterium labeling provides a distinct mass shift, making it readily

distinguishable from its non-labeled counterpart in mass spectrometry-based analyses.
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Property Value Source

Molecular Formula C₃D₅ClO [1][2]

Molecular Weight 97.56 g/mol [1][2][3]

Synonym(s)
3-(Chloromethyl-d2)oxirane-

2,2,3-d3

Isotopic Purity ≥98 atom % D

Chemical Purity ≥99% (CP)

Boiling Point 115-117 °C (lit.)

Melting Point -57 °C (lit.)

Density 1.247 g/mL at 25 °C

Refractive Index n20/D 1.438 (lit.)

Experimental Protocols: Analytical Characterization
The analytical methods for the determination of epichlorohydrin can be adapted for its

deuterated analog. Gas chromatography (GC) coupled with mass spectrometry (MS) or a flame

ionization detector (FID) are the most common techniques.

Headspace Gas Chromatography-Mass Spectrometry
(HS-GC/MS)
This method is suitable for the analysis of volatile organic compounds like Epichlorohydrin-d5
in various matrices, particularly in water samples.

Sample Preparation:

Prepare calibration standards in a volumetric flask with deionized water containing 10%

(w/v) sodium chloride over a concentration range of 0.1 ppb to 50 ppb.[4]

Transfer a known volume (e.g., 10 mL) of the water sample or standard into a headspace

vial (e.g., 20 mL).[5]
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If an internal standard is used, add it to each vial at a fixed concentration.[5]

Seal the vials immediately.

Instrumentation (Example Configuration):

Headspace Autosampler:

Oven Temperature: 70 °C[6]

Needle Temperature: 160 °C[6]

Transfer-Line Temperature: 170 °C[6]

Vial Pressurization Time: 1 min[6]

Gas Chromatograph:

Column: Elite-WAX™ (60 m x 0.25 mm x 0.5 µm) or equivalent.[6]

Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 80°C at

10°C/min, then ramp to 150°C at 25°C/min and hold for 1.5 minutes.[6]

Mass Spectrometer:

Mode: Single Ion Monitoring (SIM) and/or Full Scan.

For Epichlorohydrin, characteristic ions are m/z 57 (quantification), 62, and 49

(confirmation).[6] For Epichlorohydrin-d5, the expected mass shift of M+5 should be

monitored.

Purge and Trap Gas Chromatography-Mass
Spectrometry (P&T-GC/MS)
This technique offers high sensitivity for the analysis of trace levels of Epichlorohydrin-d5 in

aqueous samples.

Sample Preparation:
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Prepare calibration standards in deionized water with 10% (w/v) sodium chloride over a

desired concentration range (e.g., 0.1 ppb to 50 ppb).[4]

Place a 5 mL sample volume into the purge and trap system.[4]

Instrumentation (Example Configuration):

Purge and Trap Concentrator:

Analytical Trap: Tenax® or equivalent.[4]

Gas Chromatograph:

Column: Restek® VMS (20 m x 0.18 mm x 1.0 µm) or similar.[4]

Mass Spectrometer:

Mode: Selective Ion Monitoring (SIM) to achieve low detection limits.[4]

Reaction Mechanism and Applications
Epichlorohydrin is a highly reactive molecule due to the presence of both an epoxide ring and a

chlorine atom.[6] This reactivity is fundamental to its primary application in the synthesis of

epoxy resins and other polymers.

A key reaction of epichlorohydrin involves the nucleophilic attack and opening of the epoxide

ring. This is often followed by an intramolecular substitution reaction that displaces the chloride

ion, leading to the formation of a new epoxide. This mechanism is crucial in polymerization

reactions, for instance, with bisphenol A to form epoxy resins or with β-cyclodextrin for drug

delivery applications.[7] The use of deuterated epichlorohydrin can help elucidate the finer

details of these reaction mechanisms by tracking the fate of the deuterium atoms using

techniques like NMR spectroscopy.[8]

In drug development, epichlorohydrin is used as a cross-linking agent to synthesize polymers

like β-cyclodextrin-epichlorohydrin, which can act as a carrier to enhance the solubility and

bioavailability of poorly water-soluble drugs.[9][7][10]
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Workflow and Reaction Diagram
The following diagram illustrates a generalized workflow for the analysis of Epichlorohydrin-
d5 in a water sample using HS-GC/MS.
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Workflow for Epichlorohydrin-d5 Analysis
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Caption: Workflow for the analysis of Epichlorohydrin-d5.
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The following diagram depicts a simplified reaction of epichlorohydrin with a nucleophile,

illustrating the epoxide ring-opening mechanism.

Epichlorohydrin Reaction Mechanism

Epichlorohydrin-d5

Ring-Opened Intermediate

Nucleophilic Attack

Nucleophile (Nu⁻)

Final Product

Intramolecular Substitution
(Chloride Displacement)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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